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Compound of Interest

Compound Name: 1-(Pentafluorophenyl)ethanol

Cat. No.: B1359850 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of 1-
(Pentafluorophenyl)ethanol (CAS No. 830-50-2). The information is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
1-(Pentafluorophenyl)ethanol is classified as a hazardous substance requiring careful

handling. The primary hazards are skin and eye irritation.[1][2]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2/2A)

GHS07 Warning
H319: Causes serious

eye irritation[1][2][3]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning

H335: May cause

respiratory irritation[3]

[4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 1-
(Pentafluorophenyl)ethanol. Selection should be based on a thorough risk assessment of the

specific laboratory procedures.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2][3][5][6]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[1][2][6][7]

Prevents direct skin contact,

which can cause irritation.[1]

Body Protection
Laboratory coat, apron, or

protective suit.[2][5][7]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

vapor respirator is required if

ventilation is inadequate or if

aerosols/dust are generated.

[2][3][5]

Prevents inhalation of vapors

or dust that may cause

respiratory tract irritation.[3]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Aspect Guideline

Ventilation
Handle in a well-ventilated area, preferably

within a chemical fume hood.[1][2][3]

Safe Handling Practices

Avoid contact with skin, eyes, and clothing.[1][2]

[3] Do not breathe dust or vapors.[3][5] Wash

hands thoroughly after handling.[1][2] Keep

away from heat, sparks, and open flames.[1][8]

Storage Conditions

Keep container tightly closed.[1][2][3][8] Store in

a cool, dry, and well-ventilated place.[1][3]

Recommended storage at 2-8°C is noted by

some suppliers.[9][10]

Incompatible Materials
Avoid strong oxidizing agents and strong bases.

[3]
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Procedural Workflows
The following diagrams illustrate critical safety workflows for PPE selection and spill

management.
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Preparation & Risk Assessment

PPE Selection

Usage & Removal

Start: Plan to Handle
1-(Pentafluorophenyl)ethanol

Assess Risks:
- Scale of work

- Potential for splash/aerosol
- Ventilation adequacy

Select Eye Protection:
Chemical Goggles or Face Shield

Select Hand Protection:
Nitrile Rubber Gloves

Select Body Protection:
Laboratory Coat

Assess Ventilation:
Is it adequate?

Adequate: No respirator needed

Yes

Inadequate: Use Vapor Respirator

No

Don PPE Correctly
Before Handling Chemical

Perform Chemical Handling

Doff PPE Carefully
Avoid Self-Contamination

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Workflow for PPE selection and use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1359850?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Situation:
- Size of spill

- Location
- Immediate hazards

Evacuate Area
(if necessary)

Major Spill

Don Appropriate PPE:
- Respirator

- Gloves
- Goggles
- Lab Coat

Minor Spill

Contain Spill:
Use absorbent material

(e.g., dry sand, vermiculite)

Clean Up:
- Sweep/shovel into container

- Use non-sparking tools

Decontaminate Area:
Wash with soap and water

Dispose of Waste:
- Seal container

- Label as hazardous waste

Report Incident
(Follow institutional protocol)

End

Click to download full resolution via product page

Caption: Step-by-step spill management protocol.
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Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes.[1][2] Remove contact

lenses, if present and easy to do.[1][2] Continue

rinsing. Seek immediate medical attention.[1][2]

[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with plenty of soap and water for at

least 15 minutes.[1] If skin irritation persists,

seek medical attention.[1][2][5]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1][3][5] If breathing is

difficult or if the person feels unwell, seek

medical attention.[3][5]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting. Get medical attention if symptoms

occur.[1]

Spill Management Protocol
In the event of a spill, follow these procedural steps:

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[5]

Ensure the area is well-ventilated.

Don PPE: Wear the appropriate personal protective equipment, including respiratory

protection, chemical-resistant gloves, eye protection, and a lab coat.[5]

Containment: For small spills, cover with a dry, inert chemical absorbent such as sand or

vermiculite.[3] Prevent the spill from entering drains or waterways.[8]
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Clean-up: Carefully sweep or shovel the absorbed material into a suitable, labeled container

for disposal.[3] Use non-sparking tools to avoid ignition sources.[8][11]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Seal the waste container and dispose of it as hazardous chemical waste according

to institutional and local regulations.[1][3]

Waste Disposal
All waste containing 1-(Pentafluorophenyl)ethanol, including contaminated absorbents and

disposable PPE, must be treated as hazardous waste.

Collection: Collect waste in a designated, properly sealed, and clearly labeled container.[12]

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of the waste through an approved and licensed waste disposal contractor,

in accordance with all local, state, and federal regulations.[1][3] Do not dispose of it down the

drain or in general trash.

Physical and Chemical Properties
Understanding the properties of a chemical is vital for its safe handling.

Property Value

Molecular Formula C₈H₅F₅O[1][9][10][13]

Molecular Weight 212.12 g/mol [9][10][14]

Appearance
White to light yellow solid or powder; may be a

clear liquid.[1][9][10][13]

Melting Point 32 - 37 °C / 89.6 - 98.6 °F[1][9][15]

Boiling Point 68 - 70 °C at 30 mmHg[1][9][10]

Flash Point 87 °C / 188.6 °F[1][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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